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Compound of Interest

Compound Name: S,S'-Dimethyl dithiocarbonate

Cat. No.: B144620 Get Quote

An In-depth Technical Guide to S,S'-Dimethyl dithiocarbonate

Introduction
S,S'-Dimethyl dithiocarbonate, with the CAS Number 868-84-8, is an organosulfur compound

that serves as a versatile reagent and intermediate in organic synthesis.[1][2] Structurally, it is a

thioester, an analog of dimethyl carbonate where two oxygen atoms have been replaced by

sulfur.[2] This colorless to pale yellow liquid is utilized as a carbonylating agent, a dehydrating

agent, and a precursor in the synthesis of various compounds, including pharmaceuticals and

pesticides.[1][2] Its role as a building block for creating complex molecules, particularly in the

development of active pharmaceutical ingredients (APIs), makes it a compound of significant

interest to researchers and professionals in drug development.[3][4]

Nomenclature
The nomenclature for this compound can vary, with several systematic and common names in

use.

Systematic IUPAC Name: S,S-Dimethyl carbonodithioate[2]

Other IUPAC Name: bis(methylsulfanyl)methanone[1]

Common Names: S,S'-Dimethyl dithiocarbonate, Carbonodithioic acid S,S-dimethyl ester,

Dithiocarbonic acid S,S'-dimethyl ester[1][2]
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The physical and computed properties of S,S'-Dimethyl dithiocarbonate are summarized

below, providing essential data for laboratory and computational applications.

Table 1: Physical Properties of S,S'-Dimethyl dithiocarbonate

Property Value Reference

Molecular Formula C₃H₆OS₂ [5]

Molecular Weight 122.21 g/mol [5]

Appearance
Colorless to almost colorless

clear liquid
[2][5]

Density 1.1705 g/mL at 25 °C [5][6]

Boiling Point 169 °C [2][5]

Melting Point 133-135 °C [5]

Flash Point 62 °C (144 °F) [2][5]

Refractive Index (n20/D) 1.5485 [2][6]

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone),

insoluble in water

[1]

Table 2: Computed Physicochemical Properties
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Property Value Reference

XLogP3 1.6

Polar Surface Area 67.67 Å²

Hydrogen Bond Acceptor

Count
3

Hydrogen Bond Donor Count 0

Rotatable Bond Count 2 [1][7]

Exact Mass 121.98600716 [7]

Complexity 46.8 [7]

Experimental Protocols
Detailed methodologies for the synthesis of S,S'-Dimethyl dithiocarbonate and its application

in the synthesis of other key compounds are provided below.

Protocol 1: Synthesis of S,S'-Dimethyl dithiocarbonate
This protocol details the synthesis of the title compound from methanol, carbon disulfide, and

dimethyl sulfate.[8]

Materials:

Granulated Potassium Hydroxide (KOH)

Dry Diethyl Ether (Et₂O)

Benzene

Methanol (MeOH)

Carbon Disulfide (CS₂)

Dimethyl Sulfate (Me₂SO₄)
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0.1 N Hydrochloric Acid (HCl)

Saturated Sodium Chloride (NaCl) solution

Half-saturated Sodium Chloride (NaCl) solution

Procedure:

A suspension of granulated KOH (9.3 g, 0.166 mol) in a 1:1 mixture of dry Et₂O and benzene

(70 ml) is prepared.

Methanol (5.3 g, 6.7 ml, 0.166 mol) is added to the suspension.

The reaction mixture is cooled to 6 °C.

A solution of CS₂ (12.6 g, 10.0 ml, 0.166 mol) in benzene (7.5 ml) is added dropwise.

The mixture is maintained at 6 °C for 5 hours.

Dimethyl sulfate (20.9 g, 15.7 ml, 0.166 mol) is added.

The reaction mixture is stirred at room temperature for 20 hours.

The organic layer is decanted and washed sequentially with 0.1 N HCl, saturated NaCl, and

half-saturated NaCl.

The solvent is removed, and the residue is purified by vacuum distillation to yield the title

compound.[8]

Protocol 2: Synthesis of Symmetrical Ureas
This protocol describes a convenient method for synthesizing symmetrical ureas using S,S'-
Dimethyl dithiocarbonate as a phosgene substitute.[9]

Materials:

S,S'-Dimethyl dithiocarbonate (DMDTC)

Primary Alkyl Amine (e.g., benzylamine)
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Methanol or Ethanol

Procedure:

React S,S'-Dimethyl dithiocarbonate with 2 equivalents of a primary alkyl amine.

Use methanol or ethanol as the solvent.

Heat the reaction mixture at 60 °C.

The desired symmetrical urea is obtained as the sole product. The progress can be

monitored by standard techniques like TLC or NMR.[9]

Visualized Workflows and Pathways
The following diagrams, generated using DOT language, illustrate key processes involving

S,S'-Dimethyl dithiocarbonate.
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Synthesis Workflow for S,S'-Dimethyl dithiocarbonate

1. Prepare Suspension
KOH in Et2O/Benzene

2. Add Methanol (MeOH)

3. Cool to 6°C

4. Add Carbon Disulfide (CS2)
dropwise at 6°C for 5h

5. Add Dimethyl Sulfate (Me2SO4)

6. Stir at Room Temp
for 20h

7. Decant & Wash
(HCl, NaCl)

8. Purify by Distillation

S,S'-Dimethyl dithiocarbonate
(Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of S,S'-Dimethyl dithiocarbonate.
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Reaction Pathway for Symmetrical Urea Synthesis

S,S'-Dimethyl dithiocarbonate
(DMDTC)

Reaction at 60°C
in MeOH or EtOH

Primary Amine (2 eq.)
R-NH2

Symmetrical Urea
R-NH-C(O)-NH-R

Methanethiol (2 eq.)
CH3SH

Click to download full resolution via product page

Caption: General reaction scheme for urea synthesis from DMDTC.

Applications in Research and Drug Development
S,S'-Dimethyl dithiocarbonate is a valuable intermediate, primarily in the synthesis of

pharmaceuticals and agrochemicals.

Pharmaceutical Intermediate: It is a precursor for various pharmaceutical compounds.[4] A

notable related compound, N-Cyanoimido-S,S-dimethyl-dithiocarbonate, is a crucial building

block for nitrogen-containing heterocyclic compounds found in antiviral, antifungal, and anti-

cancer drugs.[3][4]

Pesticide Synthesis: The compound serves as an intermediate in the production of

dithiocarbamate-based pesticides.[1]

Reagent in Organic Synthesis: It is employed as a carbonylating agent for the synthesis of

ureas and as a source of the methanethiolate (CH₃S⁻) group.[2][9] It has also demonstrated

tuberculostatic activity, suggesting potential for further investigation into its biological

activities.
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Applications of S,S'-Dimethyl dithiocarbonate

S,S'-Dimethyl
dithiocarbonate

Carbonylating Agent Synthetic Intermediate Methanethiolate Source

Urea Synthesis Pharmaceuticals
(e.g., Heterocycles)

Agrochemicals
(Pesticides)

Click to download full resolution via product page

Caption: Logical relationships of the compound's roles and applications.

Safety and Handling
S,S'-Dimethyl dithiocarbonate is classified as a combustible liquid and an irritant.[2]

Hazards: It is harmful if swallowed and causes skin, eye, and respiratory system irritation.[2]

It can be absorbed through the skin. In case of fire, it may release toxic gases such as

carbon monoxide, carbon dioxide, and sulfur dioxide.[2]

Precautions: Handle with appropriate personal protective equipment (PPE), including gloves

and safety glasses, in a well-ventilated area. Avoid contact with strong oxidizing agents, with

which it may react violently.[2] Always consult the latest Safety Data Sheet (SDS) before

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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